Cas no 942788-67-2 (1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 942788-67-2
• MF: C₁₄H₂₀N₂O₅S
• MW: 328.384002685547
• CID: 5504184
• Update Time: 2025-10-30

1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine
• 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C14H20N2O5S/c1-11(17)15-6-8-16(9-7-15)22(18,19)12-4-5-13(20-2)14(10-12)21-3/h4-5,10H,6-9H2,1-3H3
• InChI Key： QEDDCPXTFONPSK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC=C(OC)C(OC)=C2)(=O)=O)CC1)C

Additional information on 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one

1-4-(3,4-Dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one: A Comprehensive Overview

1-4-(3,4-Dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one (CAS No. 942788-67-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperazine derivatives and is characterized by the presence of a sulfonyl group attached to a piperazine ring, which is further substituted with a 3,4-dimethoxybenzene moiety. The combination of these functional groups imparts distinct chemical and pharmacological properties to the molecule.

The structural complexity of 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one makes it an interesting candidate for various applications in drug discovery and development. The piperazine ring is a common scaffold in many pharmaceuticals, known for its ability to modulate receptor interactions and enhance bioavailability. The sulfonyl group, on the other hand, can influence the compound's solubility and metabolic stability, making it a valuable functional group in drug design.

Recent studies have highlighted the pharmacological potential of 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one has also been investigated for its neuroprotective properties. Studies conducted on animal models have demonstrated that this compound can protect neurons from oxidative stress and neurodegeneration, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of specific signaling pathways that promote neuronal survival and function.

The pharmacokinetic profile of 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, like many small molecules, it may also be subject to metabolism by cytochrome P450 enzymes, which can affect its half-life and overall efficacy. Therefore, ongoing efforts are focused on optimizing the structure to enhance metabolic stability and reduce potential side effects.

One of the key challenges in the development of 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one is ensuring its safety and tolerability in clinical settings. Preclinical studies have generally shown favorable safety profiles, but thorough toxicity assessments are essential before advancing to human trials. Current research is also exploring the use of this compound in combination with other therapeutic agents to achieve synergistic effects and improve treatment outcomes.

The synthesis of 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The synthesis typically starts with the preparation of the piperazine derivative followed by the introduction of the sulfonyl group through a sulfonation reaction. The final step involves coupling with an appropriate acylating agent to form the desired product. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial applications.

In conclusion, 1-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-ylethan-1-one (CAS No. 942788-67-2) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is likely to play an increasingly important role in addressing unmet medical needs.